3-(4-(Trifluoromethyl)benzamido)benzofuran-2-carboxamide
Overview
Description
Scientific Research Applications
Pharmacological Properties
Furans and benzofurans bearing a fluorine atom or a trifluoromethyl group, like TFB-TBOA, attract significant attention due to their important pharmacological properties . These compounds have been found to exhibit a range of biological activities, including oxytocin antagonism, HIV-1 reverse transcriptase inhibition, and antimalarial activity .
Antibacterial Properties
Some fluorinated furans and benzofurans have demonstrated antibacterial properties . Given the structural similarity, TFB-TBOA could potentially be used in research aimed at developing new antibacterial agents.
Anti-tumor Properties
Benzofuran compounds are known to have strong biological activities such as anti-tumor properties . TFB-TBOA, being a benzofuran derivative, could be used in cancer research, particularly in the development of new anticancer drugs.
Anti-oxidative Properties
Benzofuran compounds also exhibit anti-oxidative activities . Oxidative stress is implicated in various diseases, including neurodegenerative diseases, cancer, and cardiovascular diseases. Therefore, TFB-TBOA could be used in research related to these diseases.
Anti-viral Properties
Benzofuran compounds have shown anti-viral activities . As a benzofuran derivative, TFB-TBOA could potentially be used in the research and development of new antiviral drugs.
Safety and Hazards
Future Directions
The future directions for research on this compound could involve further exploration of its inhibitory effects on glutamate transporters, as well as potential applications in the treatment of neurological disorders where glutamate transport is implicated. Additionally, the synthesis methods for this compound could be optimized for large-scale production .
Mechanism of Action
Target of Action
Benzofuran compounds, to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives have been found to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Benzofuran derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple pathways .
Result of Action
Benzofuran derivatives have been associated with a variety of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
properties
IUPAC Name |
3-[[4-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11F3N2O3/c18-17(19,20)10-7-5-9(6-8-10)16(24)22-13-11-3-1-2-4-12(11)25-14(13)15(21)23/h1-8H,(H2,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFIIJDRCLSSVMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)N)NC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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